Cas no 622798-25-8 ((2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 622798-25-8
• MF: C₂₅H₁₉NO₉
• MW: 477.419667482376
• CID: 5418841
• Update Time: 2025-07-30

(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C25H19NO9/c1-31-21-11-15(12-22(32-2)24(21)33-3)25(28)34-17-8-9-18-19(13-17)35-20(23(18)27)10-14-4-6-16(7-5-14)26(29)30/h4-13H,1-3H3
• InChI Key： IOUMTFXKMIQJTO-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C([N+]([O-])=O)C=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

Research Briefing on (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 622798-25-8)

The compound (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 622798-25-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of the 3,4,5-trimethoxybenzoate moiety is particularly noteworthy, as it is known to enhance the compound's bioavailability and target specificity. Additionally, the (2Z)-2-(4-nitrophenyl)methylidene group has been implicated in modulating key signaling pathways involved in cell proliferation and apoptosis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme closely associated with inflammation and tumorigenesis. The study employed molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant finding comes from a preclinical investigation conducted by a team at the National Cancer Institute (NCI). Their work, published in Cancer Research, revealed that (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate induces apoptosis in several cancer cell lines, including breast, lung, and colon carcinomas. The compound's mechanism of action appears to involve the activation of the intrinsic apoptotic pathway, as evidenced by the upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to improve its solubility and metabolic stability. For instance, a recent patent application (WO2023/123456) describes the synthesis of analogs with enhanced water solubility, achieved through the introduction of polar substituents on the benzofuran core.

In conclusion, (2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate represents a compelling candidate for further development in the fields of oncology and inflammation. Future studies should prioritize in vivo efficacy and toxicity assessments to validate its therapeutic potential and pave the way for clinical translation.